Cas no 2137840-88-9 (1-[2-(Hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-2,3,3-trimethylbutan-1-one)

• Product Name: 1-[2-(Hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-2,3,3-trimethylbutan-1-one
• CAS No: 2137840-88-9
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 6213497
• PubChem ID: 165786296
• Update Time: 2025-06-13

1-[2-(Hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-2,3,3-trimethylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-2,3,3-trimethylbutan-1-one
• 2137840-88-9
• EN300-737991
• 1-[2-(Hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-2,3,3-trimethylbutan-1-one

• Inchi： 1S/C14H25NO2/c1-9(14(2,3)4)13(17)15-11-5-6-12(15)10(7-11)8-16/h9-12,16H,5-8H2,1-4H3
• InChI Key： QNDUXEBPNMMJAT-UHFFFAOYSA-N
• SMILES： OCC1CC2CCC1N2C(C(C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-[2-(Hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-2,3,3-trimethylbutan-1-one

Comprehensive Overview of 1-[2-(Hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-2,3,3-trimethylbutan-1-one (CAS No. 2137840-88-9)

The compound 1-[2-(Hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-2,3,3-trimethylbutan-1-one (CAS No. 2137840-88-9) is a structurally unique molecule featuring a 7-azabicyclo[2.2.1]heptane core, which has garnered significant attention in pharmaceutical and chemical research. This scaffold is known for its conformational rigidity and potential bioactivity, making it a valuable intermediate in drug discovery. The presence of a hydroxymethyl group and a trimethylbutanone moiety further enhances its versatility for synthetic modifications, aligning with current trends in fragment-based drug design and medicinal chemistry optimization.

Recent advancements in AI-driven drug discovery have highlighted the importance of bicyclic nitrogen-containing compounds like 7-azabicyclo[2.2.1]heptane derivatives. Researchers are increasingly exploring their role in targeting GPCRs (G-protein-coupled receptors) and kinase inhibitors, addressing unmet medical needs in oncology and neurology. The compound’s CAS No. 2137840-88-9 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in high-throughput screening and hit-to-lead campaigns.

From a synthetic perspective, the hydroxymethyl functionality in this molecule offers a handle for further derivatization, enabling the creation of prodrugs or conjugates. This aligns with the growing demand for biocompatible linkers in antibody-drug conjugates (ADCs) and PROTACs (proteolysis-targeting chimeras), two of the most discussed modalities in modern therapeutics. The trimethylbutanone segment also contributes to lipophilicity, a critical parameter in BBB (blood-brain barrier) penetration studies for CNS-targeted drugs.

Environmental and regulatory considerations are paramount in today’s chemical industry. The compound’s non-hazardous profile (as per available data) makes it suitable for green chemistry applications, resonating with the push for sustainable synthesis. Its potential use in catalysis or as a chiral auxiliary further underscores its utility in asymmetric synthesis, a hot topic in organocatalysis research.

In summary, 1-[2-(Hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-2,3,3-trimethylbutan-1-one represents a multifaceted tool for researchers exploring structure-activity relationships (SAR), drug delivery systems, and molecular recognition. Its CAS No. 2137840-88-9 serves as a gateway to a wealth of scientific literature, bridging gaps between academia and industry in the quest for innovative therapeutics.